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Compound of Interest

Compound Name: Columbianadin

Cat. No.: B1669301

An In-depth Technical Guide to Columbianadin

This technical guide provides a comprehensive overview of the chemical properties, biological
activities, and relevant experimental protocols for Columbianadin (CAS Number: 5058-13-9),
a natural coumarin with significant therapeutic potential. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

Columbianadin is a coumarin compound primarily isolated from plants of the Apiaceae family,
such as Angelica pubescens and Heracleum hemsleyanum.[1] It is recognized for a range of
biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.[1]
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Identifier Value
CAS Number 5058-13-9[2][3][4][5][6][7]
2-[(8S)-2-0x0-8,9-dihydrofuro[2,3-h]chromen-8-
IUPAC Name
yllpropan-2-yl (Z)-2-methylbut-2-enoate[3]
Synonyms Zosimin, Columbianetin angelate, CBN[3][5][8]
White needle-shaped crystals or solid powder[4]
Appearance
[51[6]
Angelica pubescens, Cnidium monnieri,
Source

Heracleum hemsleyanum([1][4][6]

Physicochemical Properties

Property

Value

Molecular Formula

C19H2005[2][3][4][5]

Molecular Weight 328.36 g/mol [4][5][6][7]
Melting Point 117.0 - 121.0 °C[4][9]
Boiling Point 482.3 £ 45.0 °C (Predicted)[4][9]
Soluble: Methanol, Ethyl Acetate, Chloroform,
B Acetone, Ether, DMSO (up to 66 mg/mL), DMF
Solubility

(25 mg/mL), Ethanol (up to 20 mg/mL)[2][4][8]
[10]. Insoluble: Water[4][10].

UV Absorbance (Amax)

325 nm[2][11]

Biological Activity and Signaling Pathways

Columbianadin modulates several key signaling pathways, contributing to its anti-

inflammatory and anti-cancer properties.

Anti-Inflammatory Signaling Pathways
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Columbianadin exerts its anti-inflammatory effects primarily by inhibiting the NF-kB and MAPK
signaling cascades.[2][4][12] In models using lipopolysaccharide (LPS)-stimulated
macrophages, Columbianadin suppresses the phosphorylation of ERK and JNK, which in turn
prevents the degradation of IkBa.[2][4] This action blocks the nuclear translocation of the NF-
KB p65 subunit, thereby downregulating the expression of pro-inflammatory mediators such as
TNF-q, IL-1[, IL-6, and iINOS.[2][5] Additionally, Columbianadin has been shown to inhibit the
JAK2/STAT3 and NOD1 signaling pathways, further contributing to its anti-inflammatory profile.
[5][7] It also demonstrates antioxidant effects by increasing the expression of Heme
oxygenase-1 (HO-1).[2][4]
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Columbianadin Anti-Inflammatory Signaling Pathway
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Experimental Workflow: Anti-Inflammatory Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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